3-{2-Methylimidazo[1,2-a]pyridin-3-yl}piperazin-2-one

• IUPAC Name: 3-(2-methylimidazo[1,2-a]pyridin-3-yl)piperazin-2-one
• InChI: InChI=1S/C12H14N4O/c1-8-11(10-12(17)14-6-5-13-10)16-7-3-2-4-9(16)15-8/h2-4,7,10,13H,5-6H2,1H3,(H,14,17)
• InChI Key: BJDQOZAIYBZYNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C3C(=O)NCCN3
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

This compound belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazole is a 5-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1- and 3-positions.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine. This compound further reacts with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides. The structure of these compounds was confirmed by X-ray structural analysis.

Molecular Structure Analysis

The molecular structure of this compound was established on the basis of X-ray structural analysis. The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeded with a substitution of a hydrogen atom at the C-3 carbon atom and the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide.

Chemical Reactions Analysis

The chemical reactions involving this compound include its interaction with molecular bromine and iodine. This interaction leads to the formation of 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium halides from the respective trihalides.